N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-2,6-difluorobenzamide

• IUPAC Name: N-[[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl]-2,6-difluorobenzamide
• InChI: InChI=1S/C22H20F2N2O3/c23-16-5-3-6-17(24)20(16)21(27)25-13-14-8-10-26(11-9-14)22(28)19-12-15-4-1-2-7-18(15)29-19/h1-7,12,14H,8-11,13H2,(H,25,27)
• InChI Key: ZQKIRRDRPRRXGE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=C(C=CC=C2F)F)C(=O)C3=CC4=CC=CC=C4O3
• Molecular Formula: C22H20F2N2O3
• Molecular Weight: 398.4 g/mol
• CAS No.: 1323632-16-1

Description

N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-2,6-difluorobenzamide is a useful research compound. Its molecular formula is C22H20F2N2O3 and its molecular weight is 398.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Orexin Receptor Antagonism

• "N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868)" is an orexin 1 and 2 receptor antagonist under development for insomnia treatment. Its metabolism and elimination pathways were extensively studied, showing principal elimination via feces and minor urinary excretion, indicating its metabolic stability and potential therapeutic efficacy (Renzulli et al., 2011).

Sigma Receptor Ligands

• Spiro[[2]benzopyran-1,4'-piperidines] and spiro[[2]benzofuran-1,4'-piperidines], compounds synthesized and evaluated for their binding properties to sigma(1) and sigma(2) receptors, show significant affinity, particularly for sigma(1) receptors. This highlights their potential in researching neurological and psychiatric disorders (Maier & Wünsch, 2002).

Dopamine Receptor Imaging

• The development of iodobenzamide analogs, including those with benzofuran moieties, for potential use as D-2 dopamine receptor imaging agents, underscores the application of such compounds in diagnosing and studying neurological conditions (Murphy et al., 1990).

Impurity Identification in Pharmaceuticals

• The identification and characterization of impurities within pharmaceutical compounds, including those related to benzofuran and piperidine structures, are crucial for drug safety and efficacy. This area of research ensures the quality of medications like Repaglinide (Kancherla et al., 2018).

Synthetic Opioid Research

• The exploration of synthetic opioids for their potential in providing alternative pain management solutions involves compounds with benzofuran and piperidine elements. This research contributes to understanding the balance between therapeutic benefits and the risk of abuse (Elliott, Brandt, & Smith, 2016).

Chemical Synthesis and Mechanistic Insights

• The study of chemical synthesis processes, including those involving fluoroamide-directed C-H fluorination mediated by iron, provides insights into novel methodologies for producing benzofuran compounds. Such research advances the field of organic chemistry and drug synthesis (Groendyke, AbuSalim, & Cook, 2016).